Cas no 40141-12-6 (1-(chloromethyl)-4-(propan-2-yloxy)benzene)

1-(chloromethyl)-4-(propan-2-yloxy)benzene structure
40141-12-6 structure
Product Name:1-(chloromethyl)-4-(propan-2-yloxy)benzene
CAS No:40141-12-6
MF:C10H13ClO
MW:184.662622213364
CID:2681506
PubChem ID:12249109
Update Time:2025-04-21

1-(chloromethyl)-4-(propan-2-yloxy)benzene Chemical and Physical Properties

Names and Identifiers

    • 1-(chloromethyl)-4-(propan-2-yloxy)benzene
    • 840-982-5
    • MFCD08694364
    • SCHEMBL1390783
    • 1-(Chloromethyl)-4-(1-methylethoxy)benzene
    • 1-(CHLOROMETHYL)-4-(1-METHYLETHOXY)-BENZENE
    • AKOS000280216
    • 1-(Chloromethyl)-4-(1-isopropyloxy)benzene
    • 40141-12-6
    • G39063
    • EN300-1232045
    • MNWIWTZKCATVSP-UHFFFAOYSA-N
    • 4-isopropoxybenzyl chloride
    • DS-020507
    • 1-(chloromethyl)-4-propan-2-yloxybenzene
    • Inchi: 1S/C10H13ClO/c1-8(2)12-10-5-3-9(7-11)4-6-10/h3-6,8H,7H2,1-2H3
    • InChI Key: MNWIWTZKCATVSP-UHFFFAOYSA-N
    • SMILES: ClCC1C=CC(=CC=1)OC(C)C

Computed Properties

  • Exact Mass: 184.0654927g/mol
  • Monoisotopic Mass: 184.0654927g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 117
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 9.2Ų

1-(chloromethyl)-4-(propan-2-yloxy)benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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$0.0 2023-06-08
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$160.0 2023-10-02
Enamine
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$251.0 2023-10-02
Enamine
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$322.0 2023-10-02
Enamine
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Enamine
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$824.0 2023-10-02
Enamine
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